Cas no 5805-42-5 (2-ethyl-6-nitro-1H-1,3-benzodiazole)

• Product Name: 2-ethyl-6-nitro-1H-1,3-benzodiazole
• CAS No: 5805-42-5
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD00462581
• CID: 383211
• PubChem ID: 241679
• Update Time: 2025-04-19

2-ethyl-6-nitro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-nitro-3H-benzoimidazole
• 1H-Benzimidazole,2-ethyl-5-nitro-(9CI)
• 2-ethyl-6-nitro-1H-benzimidazole
• 2-Aethyl-5-nitro-1(3)H-benzimidazol
• 2-ethyl-5-nitro-1(3)H-benzoimidazole
• 2-ethyl-5-nitro-1H-benzimidazole
• 2-ethyl-5-nitro-1H-benzo[d]imidazole
• 2-ethyl-5-nitrobenzimidazole
• 5-nitro-2-ethyl-1H-benzo[d]imidazole
• 5-nitro-2-ethylbenzimidazole
• AC1L67VN
• AC1Q20MJ
• NSC49474
• Oprea1_114807
• SureCN6753969
• SureCN6753972
• SCHEMBL6753969
• 2-Ethyl-5-nitro-1H-1,3-benzodiazole
• 2-ETHYL-5-NITRO-1H-1,3-BENZIMIDAZOLE
• AKOS003245637
• 2-ETHYL-6-NITRO-1H-BENZOIMIDAZOLE
• 2-ethyl-6-nitro-1H-1,3-benzodiazole
• EN300-315313
• AKOS002677381
• DTXSID80287170
• NSC-49474
• AAJAEEPAUQTYFB-UHFFFAOYSA-N
• CS-0246023
• 5805-42-5
• NSC 49474
• InChI=1/C9H9N3O2/c1-2-9-10-7-4-3-6(12(13)14)5-8(7)11-9/h3-5H,2H2,1H3,(H,10,11
• Z57697369

• MDL： MFCD00462581
• Inchi： 1S/C9H9N3O2/c1-2-9-10-7-4-3-6(12(13)14)5-8(7)11-9/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： AAJAEEPAUQTYFB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC(CC)=N2)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 440.3±18.0 °C at 760 mmHg
• Flash Point: 242.4±27.3 °C
• PSA: 71.82
• LogP: 2.55670

2-ethyl-6-nitro-1H-1,3-benzodiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles